![molecular formula C22H27NO5S B4265634 diisopropyl 5-{[(5-propyl-3-thienyl)carbonyl]amino}isophthalate](/img/structure/B4265634.png)
diisopropyl 5-{[(5-propyl-3-thienyl)carbonyl]amino}isophthalate
Overview
Description
Diisopropyl 5-{[(5-propyl-3-thienyl)carbonyl]amino}isophthalate, also known as DAPT, is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. DAPT is a gamma-secretase inhibitor, which means that it inhibits the activity of the gamma-secretase enzyme, which is involved in the processing of amyloid precursor protein (APP) and Notch receptors. Inhibition of gamma-secretase has been shown to have potential therapeutic effects in various diseases, including Alzheimer's disease and cancer.
Mechanism of Action
Diisopropyl 5-{[(5-propyl-3-thienyl)carbonyl]amino}isophthalate works by inhibiting the activity of the gamma-secretase enzyme, which is involved in the processing of APP and Notch receptors. Inhibition of gamma-secretase leads to a decrease in the production of amyloid beta peptides and the activation of the Notch signaling pathway.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound vary depending on the specific disease or condition being studied. In Alzheimer's disease, this compound has been shown to reduce the levels of amyloid beta peptides in the brain, which may help to slow the progression of the disease. In cancer, this compound has been shown to inhibit the growth and proliferation of cancer cells by interfering with the Notch signaling pathway.
Advantages and Limitations for Lab Experiments
One of the main advantages of using diisopropyl 5-{[(5-propyl-3-thienyl)carbonyl]amino}isophthalate in lab experiments is its specificity for the gamma-secretase enzyme and the Notch signaling pathway. This allows researchers to target these specific pathways without affecting other cellular processes. However, one of the limitations of using this compound is its potential for off-target effects, which may lead to unintended consequences.
Future Directions
There are several potential future directions for research involving diisopropyl 5-{[(5-propyl-3-thienyl)carbonyl]amino}isophthalate. One area of interest is the development of more potent and selective gamma-secretase inhibitors for the treatment of Alzheimer's disease. Another area of interest is the use of this compound in combination with other therapeutic agents for the treatment of cancer. Additionally, there is potential for the use of this compound in the treatment of other diseases and conditions that involve the gamma-secretase enzyme or the Notch signaling pathway.
Scientific Research Applications
Diisopropyl 5-{[(5-propyl-3-thienyl)carbonyl]amino}isophthalate has been extensively studied in the field of scientific research, particularly in the areas of Alzheimer's disease and cancer. In Alzheimer's disease, this compound has been shown to inhibit the production of amyloid beta peptides, which are believed to play a key role in the development of the disease. In cancer, this compound has been shown to inhibit the Notch signaling pathway, which is involved in the development and progression of various types of cancer.
properties
IUPAC Name |
dipropan-2-yl 5-[(5-propylthiophene-3-carbonyl)amino]benzene-1,3-dicarboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27NO5S/c1-6-7-19-11-17(12-29-19)20(24)23-18-9-15(21(25)27-13(2)3)8-16(10-18)22(26)28-14(4)5/h8-14H,6-7H2,1-5H3,(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBKFYXZMXTXECF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=CS1)C(=O)NC2=CC(=CC(=C2)C(=O)OC(C)C)C(=O)OC(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27NO5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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